Cas no 1707602-70-7 (Methyl 1-amino-2-methylindolizine-3-carboxylate hydrochloride)

• Product Name: Methyl 1-amino-2-methylindolizine-3-carboxylate hydrochloride
• CAS No: 1707602-70-7
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 6330679
• PubChem ID: 75466160
• Update Time: 2025-07-20

Methyl 1-amino-2-methylindolizine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 1-amino-2-methylindolizine-3-carboxylate hydrochloride
• EN300-729484
• methyl 1-amino-2-methylindolizine-3-carboxylate;hydrochloride
• MFCD27986520
• AKOS016367392
• 1707602-70-7
• Methyl 1-amino-2-methylindolizine-3-carboxylate hydrochloride

• Inchi： 1S/C11H12N2O2.ClH/c1-7-9(12)8-5-3-4-6-13(8)10(7)11(14)15-2;/h3-6H,12H2,1-2H3;1H
• InChI Key： XMXJCFWWIOCEGV-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1=C(C)C(=C2C=CC=CN21)N)=O

Computed Properties

• Exact Mass: 240.0665554g/mol
• Monoisotopic Mass: 240.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on Methyl 1-amino-2-methylindolizine-3-carboxylate hydrochloride

Recent Advances in the Study of Methyl 1-amino-2-methylindolizine-3-carboxylate hydrochloride (CAS: 1707602-70-7)

Methyl 1-amino-2-methylindolizine-3-carboxylate hydrochloride (CAS: 1707602-70-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of Methyl 1-amino-2-methylindolizine-3-carboxylate hydrochloride has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of the synthetic pathway, reducing the need for hazardous reagents and minimizing waste generation.

In terms of biological activity, Methyl 1-amino-2-methylindolizine-3-carboxylate hydrochloride has demonstrated promising results in preliminary screening assays. Studies have shown that this compound exhibits moderate inhibitory activity against several protein kinases, including JAK2 and FLT3, which are implicated in various cancers and inflammatory diseases. Furthermore, its structural features make it a valuable scaffold for the design of more potent and selective kinase inhibitors.

Recent pharmacological evaluations have also explored the compound's potential as an anti-inflammatory agent. In vitro and in vivo studies have revealed that Methyl 1-amino-2-methylindolizine-3-carboxylate hydrochloride can modulate key inflammatory pathways, such as the NF-κB and MAPK signaling cascades. These findings suggest that further optimization of this compound could lead to the development of novel therapeutics for chronic inflammatory conditions.

Despite these promising results, challenges remain in the development of Methyl 1-amino-2-methylindolizine-3-carboxylate hydrochloride as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Future research directions may include the exploration of prodrug strategies and formulation technologies to enhance the compound's pharmacokinetic properties.

In conclusion, Methyl 1-amino-2-methylindolizine-3-carboxylate hydrochloride represents a versatile and pharmacologically relevant scaffold in drug discovery. Its unique structural features and demonstrated biological activities make it a compelling subject for further investigation. Continued research efforts in this area are expected to yield valuable insights and potentially lead to the development of new therapeutic agents for a range of diseases.